Cas no 19774-38-0 (1,3-Butadiene, 1-methoxy-, (Z)-)

1,3-Butadiene, 1-methoxy-, (Z)- structure
19774-38-0 structure
Product Name:1,3-Butadiene, 1-methoxy-, (Z)-
CAS No:19774-38-0
MF:C5H8O
MW:84.1164216995239
CID:1389366
Update Time:2024-08-16

1,3-Butadiene, 1-methoxy-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butadiene, 1-methoxy-, (Z)-
    • cis-1-methoxy-1,3-butadiene
    • Inchi: 1S/C5H8O/c1-3-4-5-6-2/h3-5H,1H2,2H3/b5-4-
    • InChI Key: KOCUMXQOUWPSLK-PLNGDYQASA-N
    • SMILES: C(/OC)=C/C=C

Computed Properties

  • Exact Mass: 84.058
  • Monoisotopic Mass: 84.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 55
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 9.2A^2
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